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Compound of Interest

Compound Name: ROC-0929

Cat. No.: B10831965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the optimal concentration of

ROC-0929 for various cell culture experiments. ROC-0929 is a potent and selective inhibitor of

the human group X secreted phospholipase A2 (sPLA2-X), a key enzyme in inflammatory

pathways. Understanding its optimal concentration is critical for accurate and reproducible

experimental outcomes.

Introduction to ROC-0929
ROC-0929 is a small molecule inhibitor that specifically targets sPLA2-X, which is responsible

for the hydrolysis of phospholipids to generate arachidonic acid, a precursor for pro-

inflammatory eicosanoids. By inhibiting sPLA2-X, ROC-0929 effectively blocks the downstream

signaling cascades, including the phosphorylation of extracellular signal-regulated kinase 1/2

(ERK1/2) and p38 mitogen-activated protein kinase (p38 MAPK). Its targeted action makes it a

valuable tool for studying inflammatory processes and for potential therapeutic development.

Quantitative Data Summary
The following table summarizes the known quantitative data for ROC-0929. Researchers

should use this information as a starting point for their own experimental validation in specific

cell lines and assay systems.
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Parameter Value Cell/System Reference

IC50 (sPLA2-X) 80 nM In vitro enzyme assay [1][2]

Effective

Concentration
1 nM - 1000 nM

Human Eosinophils

(inhibition of CysLT

formation)

[3]

Signaling Pathway of ROC-0929
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Preparation

Assays

Data Analysis

Prepare ROC-0929 Stock Solution
(e.g., 10 mM in DMSO)

Dose-Response Experiment
(e.g., 0.1 nM to 10 µM)

Culture and Seed Cells
(appropriate density)

Cytotoxicity Assay
(MTT or Neutral Red)

Phosphorylation Assay
(Western Blot for p-ERK/p-p38)

Functional Assay
(e.g., Cytokine release)

Determine IC50 for Cytotoxicity Determine IC50 for Phosphorylation Inhibition Determine EC50 for Functional Effect

Determine Optimal Concentration Range
(Maximizes functional effect, minimizes cytotoxicity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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